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Compound of Interest

Compound Name: 2,3-Dimethylicyclohexanol

cat. No.: BO75514

An In-depth Technical Guide to the Physical Properties of 2,3-Dimethylcyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2,3-
dimethylcyclohexanol, a versatile alicyclic alcohol. The presence of three chiral centers in
2,3-dimethylcyclohexanol gives rise to several stereocisomers, primarily grouped into cis and
trans diastereomers, which exhibit distinct physical and chemical characteristics. This
document collates available data on the physical properties of the isomeric mixture and, where
possible, discusses the properties of individual stereocisomers. It also details the experimental
protocols for the determination of these properties and relevant chemical transformations.

Molecular and General Physical Properties

2,3-Dimethylcyclohexanol is a colorless to pale yellow liquid at room temperature with a
characteristic alcoholic odor.[1] It is soluble in organic solvents like ethanol and ether but has
limited solubility in water.[1] The compound's molecular formula is CsH160, with a molecular
weight of approximately 128.22 g/mol .[2]

Table 1: General Physical Properties of 2,3-Dimethylcyclohexanol (Mixture of Isomers)
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Property Value Reference(s)
Molecular Formula CsH160 [2]

Molecular Weight 128.22 g/mol [2]

Boiling Point 181 °C [2][3]

Flash Point 66 °C (150.8 °F) [2][3]
Density/Specific Gravity 0.93 g/mL at 20 °C [2][3]
Refractive Index 1.470 at 20 °C [2][3]
Appearance Colorless to almost colorless 2]

liquid

Table 2: Comparative Physical Properties of other Dimethylcyclohexanol Isomers

Boiling Point . Refractive

Isomer Density (g/mL) Reference(s)
(°C) Index (n20/D)

2,6-

Dimethylcyclohe 176 - - [4]

xanol

3,5-

Dimethylcyclohe 186 0.892 1.4552 [4]

xanol

Stereoisomers and Their Properties

The stereochemistry of the methyl and hydroxyl groups on the cyclohexane ring significantly

influences the physical properties of 2,3-dimethylcyclohexanol. The cis isomers have certain
groups on the same side of the ring, while the trans isomers have them on opposite sides. This
leads to differences in molecular shape, polarity, and intermolecular forces, which in turn affect
properties like boiling point and melting point. Generally, cis isomers, being more polar, tend to
have higher boiling points than their trans counterparts.[5][6] Conversely, the more symmetrical
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trans isomers often pack more efficiently into a crystal lattice, resulting in higher melting points.

[6]

While specific experimentally determined boiling points, densities, and refractive indices for the
individual cis and trans isomers of 2,3-dimethylcyclohexanol are not readily available in the
cited literature, spectroscopic methods like NMR can be used to differentiate them.

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 2,3-
dimethylcyclohexanol and its isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy can distinguish between the cis and trans isomers of 2,3-
dimethylcyclohexanol based on the chemical shifts and coupling constants of the protons
and carbons near the substituent groups.[4] For instance, the coupling constants in *H NMR
can reveal the stereochemical relationship between adjacent protons.[4]

Infrared (IR) Spectroscopy

The IR spectrum of 2,3-dimethylcyclohexanol will show a characteristic broad absorption
band in the region of 3200-3600 cm~1* corresponding to the O-H stretching vibration of the
hydroxyl group. Absorptions in the 2800-3000 cm~1 region are due to C-H stretching vibrations.

Mass Spectrometry (MS)

The mass spectrum of 2,3-dimethylcyclohexanol shows a molecular ion peak (M*) at m/z
128.[7][8] Fragmentation patterns can provide further structural information.

Experimental Protocols

This section details the methodologies for determining key physical properties and for the
synthesis and separation of 2,3-dimethylcyclohexanol.

Synthesis of 2,3-Dimethylcyclohexanol

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.reddit.com/r/Mcat/comments/5s9om1/cistrans_isomers_and_boilingmelting_point_rules/
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.benchchem.com/product/b075514
https://www.benchchem.com/product/b075514
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.rsc.org/suppdata/d1/ce/d1ce01055g/d1ce01055g1.pdf
https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.benchchem.com/product/b075514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A common method for the synthesis of 2,3-dimethylcyclohexanol is the reduction of 2,3-
dimethylcyclohexanone.[4]

Protocol: Reduction of 2,3-Dimethylcyclohexanone

e Reaction Setup: Dissolve 2,3-dimethylcyclohexanone in a suitable solvent such as ethanol in
a reaction flask.

e Reduction: Add a reducing agent, such as sodium borohydride (NaBHa) or lithium aluminum
hydride (LiAIH4), portion-wise to the solution while stirring. The reaction is typically carried
out at a controlled temperature, for example, between 0-25 °C.

e Quenching: After the reaction is complete, cautiously quench the reaction mixture, for
example, by the slow addition of water or a dilute acid.

o Extraction: Extract the product into an organic solvent like diethyl ether.

 Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., NazS0Oa),
and remove the solvent under reduced pressure. The crude product can be further purified
by distillation.

(2,3-Dimethylcyclohexanone)

2,3-DimethylcyclohexanoD

NaBHa4 or LiAlH4
in Ethanol

G,S-Dimethylcyclohexano)

1,2—Dimethylcyc|ohexene)

H2S04 or H3POa
Heat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.benchchem.com/product/b075514
https://www.quora.com/Why-do-cis-isomers-have-higher-boiling-but-lower-melting-points-than-trans-isomers
https://www.reddit.com/r/Mcat/comments/5s9om1/cistrans_isomers_and_boilingmelting_point_rules/
https://www.rsc.org/suppdata/d1/ce/d1ce01055g/d1ce01055g1.pdf
https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://www.benchchem.com/product/b075514#physical-properties-of-2-3-dimethylcyclohexanol
https://www.benchchem.com/product/b075514#physical-properties-of-2-3-dimethylcyclohexanol
https://www.benchchem.com/product/b075514#physical-properties-of-2-3-dimethylcyclohexanol
https://www.benchchem.com/product/b075514#physical-properties-of-2-3-dimethylcyclohexanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

